Cas no 127913-32-0 (4-Oxazolidinecarboxylicacid, 5-(1-methylethyl)-2-oxo-, (4S,5R)-)

• Product name: 4-Oxazolidinecarboxylicacid, 5-(1-methylethyl)-2-oxo-, (4S,5R)-
• CAS No: 127913-32-0
• MF: C₇H₁₁NO₄
• MW: 173.16654
• CID: 103068
• PubChem ID: 14310926

4-Oxazolidinecarboxylicacid, 5-(1-methylethyl)-2-oxo-, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolidinecarboxylicacid, 5-(1-methylethyl)-2-oxo-, (4S,5R)-
• 4-Oxazolidinecarboxylicacid,5-(1-methylethyl)-2-oxo-,(4S-trans)-(9CI)
• (4S,5R)-5-Isopropyl-2-oxooxazolidine-4-carboxylic acid
• 127913-32-0
• (4S,5R)-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic acid

• Inchi： InChI=1S/C7H11NO4/c1-3(2)5-4(6(9)10)8-7(11)12-5/h3-5H,1-2H3,(H,8,11)(H,9,10)
• InChI Key： SFEWQLMXSWYMJK-UHFFFAOYSA-N
• SMILES： CC(C1OC(=O)NC1C(O)=O)C

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 75.63